Cas no 1804922-82-4 (2-Amino-3-(difluoromethyl)-4-iodopyridine-5-carboxaldehyde)

• Product Name: 2-Amino-3-(difluoromethyl)-4-iodopyridine-5-carboxaldehyde
• CAS No: 1804922-82-4
• MF: C₇H₅F₂IN₂O
• MW: 298.028680562973
• CID: 4810908
• Update Time: 2025-10-28

2-Amino-3-(difluoromethyl)-4-iodopyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-4-iodopyridine-5-carboxaldehyde

• Inchi： 1S/C7H5F2IN2O/c8-6(9)4-5(10)3(2-13)1-12-7(4)11/h1-2,6H,(H2,11,12)
• InChI Key： FXABQNHDSOFXIW-UHFFFAOYSA-N
• SMILES： IC1C(C=O)=CN=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.2
• Topological Polar Surface Area: 56

Additional information on 2-Amino-3-(difluoromethyl)-4-iodopyridine-5-carboxaldehyde

Comprehensive Overview of 2-Amino-3-(difluoromethyl)-4-iodopyridine-5-carboxaldehyde (CAS No. 1804922-82-4)

2-Amino-3-(difluoromethyl)-4-iodopyridine-5-carboxaldehyde (CAS No. 1804922-82-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine core, makes it a versatile building block for drug discovery and material science applications.

The growing interest in 2-Amino-3-(difluoromethyl)-4-iodopyridine-5-carboxaldehyde is driven by its potential applications in the development of novel therapeutics. Researchers are particularly intrigued by its ability to act as a precursor for fluorinated compounds, which are increasingly sought after due to their enhanced metabolic stability and bioavailability. The presence of the iodo group further expands its utility in cross-coupling reactions, a cornerstone of modern synthetic chemistry.

In the context of current trends, the demand for fluorinated pyridine derivatives has surged, as evidenced by the rise in related search queries such as "fluorinated drug intermediates" and "iodopyridine applications." This compound aligns perfectly with these trends, offering a unique combination of reactivity and functionality. Its carboxaldehyde moiety also opens doors for further derivatization, making it a valuable asset in combinatorial chemistry.

From a synthetic perspective, CAS No. 1804922-82-4 is often employed in the construction of heterocyclic frameworks, which are prevalent in many FDA-approved drugs. The difluoromethyl group, in particular, has been a focal point in medicinal chemistry due to its ability to modulate the physicochemical properties of drug candidates. This has led to a spike in searches for "difluoromethylated building blocks" and "pyridine-based aldehydes," underscoring the compound's relevance in contemporary research.

Another area where 2-Amino-3-(difluoromethyl)-4-iodopyridine-5-carboxaldehyde shines is in agrochemical innovation. The incorporation of fluorine atoms into pesticide and herbicide structures has been shown to improve their efficacy and environmental profile. As sustainability becomes a key concern, researchers are actively exploring greener synthetic routes for such compounds, further elevating the importance of this intermediate.

For those seeking detailed technical data, the compound's CAS No. 1804922-82-4 serves as a unique identifier in chemical databases, facilitating easy access to its properties and synthetic protocols. Its molecular weight, solubility, and spectral characteristics are frequently queried by chemists aiming to incorporate it into their workflows. Additionally, the compound's stability under various conditions makes it a reliable choice for large-scale production.

In summary, 2-Amino-3-(difluoromethyl)-4-iodopyridine-5-carboxaldehyde represents a cutting-edge tool in the chemist's arsenal, bridging the gap between academic research and industrial applications. Its multifaceted reactivity, combined with the rising demand for fluorinated and iodinated compounds, positions it as a molecule of enduring significance. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of chemical innovations.